Cas no 15026-14-9 (Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI))

Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI) structure
15026-14-9 structure
Product Name:Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI)
CAS No:15026-14-9
MF:C10H11N5O2S
MW:265.291639566422
CID:229887
PubChem ID:268996
Update Time:2025-04-19

Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Adenine,9-(2,3-anhydro-4-thio-b-D-lyxofuranosyl)- (8CI)
    • [2-(6-aminopurin-9-yl)-6-oxa-3-thiabicyclo[3.1.0]hexan-4-yl]methanol
    • [4-(6-aminopurin-9-yl)-6-oxa-3-thiabicyclo[3.1.0]hexan-2-yl]methanol
    • 9-(2,3-anhydro-4-thiopentofuranosyl)-9h-purin-6-amine
    • AC1L6LH9
    • AC1Q4X8N
    • AR-1H4917
    • NSC109514
    • NSC-109514
    • DTXSID60296467
    • 15026-14-9
    • Inchi: 1S/C10H11N5O2S/c11-8-5-9(13-2-12-8)15(3-14-5)10-7-6(17-7)4(1-16)18-10/h2-4,6-7,10,16H,1H2,(H2,11,12,13)
    • InChI Key: QGABKQMGVHTWHC-UHFFFAOYSA-N
    • SMILES: S1C(CO)C2C(C1N1C=NC3C(N)=NC=NC1=3)O2

Computed Properties

  • Exact Mass: 265.06353
  • Monoisotopic Mass: 265.063
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 348
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 4
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.7
  • Topological Polar Surface Area: 128Ų

Experimental Properties

  • Density: 2.21
  • Boiling Point: 627.1°Cat760mmHg
  • Flash Point: 333.1°C
  • Refractive Index: 2.097
  • PSA: 102.38
  • LogP: 0.36340
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
PRIBOLAB PTE.LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
PRIBOLAB PTE.LTD